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Compound of Interest

Compound Name: 2-Nitrophenylpyruvic acid

Cat. No.: B1203231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and background information for the

synthesis of valuable heterocyclic compounds, specifically indoles and quinolines, utilizing 2-
nitrophenylpyruvic acid and its derivatives as key starting materials. The described methods

are essential for the construction of core scaffolds relevant to medicinal chemistry and drug

development.

Synthesis of Indole-2-Carboxylic Acids via
Reductive Cyclization
The intramolecular reductive cyclization of 2-nitrophenylpyruvic acid and its derivatives is a

direct and efficient method for the preparation of indole-2-carboxylic acids. This transformation

is a key step in the Reissert indole synthesis, a classical method for constructing the indole ring

system.[1][2][3][4][5]

Signaling Pathway and Logic
The fundamental principle of this synthesis involves the reduction of the nitro group in the ortho

position to an amine, which then undergoes a spontaneous intramolecular condensation with

the adjacent pyruvic acid moiety to form the indole ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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